![molecular formula C11H17N5O B254543 6-methyl-5-(2-(4-methylcyclohexylidene)hydrazinyl)-1,2,4-triazin-3(2H)-one](/img/structure/B254543.png)
6-methyl-5-(2-(4-methylcyclohexylidene)hydrazinyl)-1,2,4-triazin-3(2H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
6-methyl-5-(2-(4-methylcyclohexylidene)hydrazinyl)-1,2,4-triazin-3(2H)-one is a chemical compound that is commonly used in scientific research. This compound has been found to have numerous biochemical and physiological effects, making it a valuable tool in the study of various biological processes.
Mechanism of Action
The mechanism of action of 6-methyl-5-(2-(4-methylcyclohexylidene)hydrazinyl)-1,2,4-triazin-3(2H)-one involves the inhibition of various enzymes and receptors. This compound has been found to inhibit the activity of cyclin-dependent kinase 4 (CDK4), which is involved in cell cycle regulation. It also inhibits the activity of acetylcholinesterase (AChE), which is involved in the breakdown of acetylcholine in the brain. This inhibition leads to an increase in acetylcholine levels, which can improve cognitive function.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are numerous. This compound has been found to have anti-inflammatory, antioxidant, and neuroprotective effects. It has also been found to inhibit cell proliferation and induce apoptosis in cancer cells. Additionally, this compound has been found to improve cognitive function and memory in animal models of Alzheimer's disease.
Advantages and Limitations for Lab Experiments
The advantages of using 6-methyl-5-(2-(4-methylcyclohexylidene)hydrazinyl)-1,2,4-triazin-3(2H)-one in lab experiments include its ability to inhibit the activity of various enzymes and receptors, its anti-inflammatory and antioxidant effects, and its potential therapeutic applications. However, there are also some limitations to using this compound in lab experiments. One limitation is that it can be toxic at high concentrations, which can limit its use in certain experiments. Additionally, this compound may have off-target effects, which can complicate data interpretation.
Future Directions
There are numerous future directions for research involving 6-methyl-5-(2-(4-methylcyclohexylidene)hydrazinyl)-1,2,4-triazin-3(2H)-one. One potential direction is to further investigate its potential therapeutic applications in the treatment of cancer and neurodegenerative disorders. Another direction is to explore its mechanism of action in more detail, including its interactions with specific enzymes and receptors. Additionally, future research could focus on developing more selective inhibitors of CDK4 and AChE, which could have fewer off-target effects and potentially be safer for use in humans.
Conclusion:
In conclusion, this compound is a valuable tool in scientific research due to its ability to inhibit the activity of various enzymes and receptors. This compound has numerous biochemical and physiological effects, making it a promising candidate for the treatment of cancer, Alzheimer's disease, and other neurodegenerative disorders. While there are some limitations to using this compound in lab experiments, future research could focus on developing more selective inhibitors and exploring its potential therapeutic applications in more detail.
Synthesis Methods
The synthesis of 6-methyl-5-(2-(4-methylcyclohexylidene)hydrazinyl)-1,2,4-triazin-3(2H)-one involves the reaction of 4-methylcyclohexanone with hydrazine hydrate to form 4-methylcyclohexanone hydrazone. This hydrazone is then reacted with 6-methyl-1,2,4-triazin-3(2H)-one to produce the final product. The synthesis of this compound can be achieved through various methods, but this is the most common method used in scientific research.
Scientific Research Applications
The 6-methyl-5-(2-(4-methylcyclohexylidene)hydrazinyl)-1,2,4-triazin-3(2H)-one compound has been widely used in scientific research due to its ability to inhibit the activity of various enzymes and receptors. This compound has been found to have potential therapeutic applications in the treatment of cancer, Alzheimer's disease, and other neurodegenerative disorders. It has also been used in the study of various biological processes, including cell proliferation, apoptosis, and inflammation.
properties
Molecular Formula |
C11H17N5O |
---|---|
Molecular Weight |
235.29 g/mol |
IUPAC Name |
6-methyl-5-[2-(4-methylcyclohexylidene)hydrazinyl]-2H-1,2,4-triazin-3-one |
InChI |
InChI=1S/C11H17N5O/c1-7-3-5-9(6-4-7)14-15-10-8(2)13-16-11(17)12-10/h7H,3-6H2,1-2H3,(H2,12,15,16,17) |
InChI Key |
BJVNBPFGOIOBHG-UHFFFAOYSA-N |
SMILES |
CC1CCC(=NNC2=NC(=O)NN=C2C)CC1 |
Canonical SMILES |
CC1CCC(=NNC2=NC(=O)NN=C2C)CC1 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.